Cas no 39859-81-9 (Ethanedione, (4-iodophenyl)phenyl-)

• Product Name: Ethanedione, (4-iodophenyl)phenyl-
• CAS No: 39859-81-9
• MF: C₁₄H₉IO₂
• MW: 336.124536275864
• CID: 1511177
• PubChem ID: 11035058
• Update Time: 2025-04-21

Ethanedione, (4-iodophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, (4-iodophenyl)phenyl-
• 1-(4-IODOPHENYL)-2-PHENYL-1,2-ETHANEDIONE
• AKOS005440358
• 39859-81-9
• 1-(4-iodophenyl)-2-phenylethane-1,2-dione
• SCHEMBL2336841
• STK332711

• Inchi： 1S/C14H9IO2/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9H
• InChI Key： JDHMOVJOTOZHAW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 335.96427
• Monoisotopic Mass: 335.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14